5-Ethyl-2-nitrobenzoic acid
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Description
5-Ethyl-2-nitrobenzoic acid (IUPAC name: 2-nitro-5-ethylbenzoic acid) is a substituted benzoic acid derivative featuring a nitro (-NO₂) group at the ortho position (C2) and an ethyl (-CH₂CH₃) group at the meta position (C5) relative to the carboxylic acid moiety. This compound belongs to a class of nitroaromatic acids, which are widely studied for their diverse chemical reactivity, biological activities, and applications in pharmaceuticals and materials science.
Properties
Molecular Formula |
C9H9NO4 |
|---|---|
Molecular Weight |
195.17 g/mol |
IUPAC Name |
5-ethyl-2-nitrobenzoic acid |
InChI |
InChI=1S/C9H9NO4/c1-2-6-3-4-8(10(13)14)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12) |
InChI Key |
GCBUQUUTGUWVKY-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
The following analysis compares 5-Ethyl-2-nitrobenzoic acid with structurally related nitrobenzoic acid derivatives, focusing on physical properties, chemical reactivity, and biological activities.
Physical Properties
Substituent type and position significantly influence melting points, solubility, and crystallinity. Key comparisons include:
Insights :
- The ethyl group in 5-Ethyl-2-nitrobenzoic acid is bulkier and less polar than the amino (-NH₂) group in 5-Amino-2-nitrobenzoic acid. This likely reduces its melting point compared to the amino analogue (234–242°C) due to decreased crystallinity .
Chemical Reactivity
Acidity and Electronic Effects
- Nitro Group : The electron-withdrawing nitro group at C2 increases the acidity of the carboxylic acid moiety by stabilizing the deprotonated form. This effect is common across nitrobenzoic acids.
- Ethyl vs. Amino/Chloro: The ethyl group (-CH₂CH₃) is electron-donating via inductive effects, which may slightly reduce acidity compared to 5-Chloro-2-nitrobenzoic acid (where -Cl is electron-withdrawing) . In contrast, the amino group (-NH₂) in 5-Amino-2-nitrobenzoic acid is strongly electron-donating, which could further modulate reactivity in substitution or coupling reactions .
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